Cas no 13249-63-3 (Carbamic acid, bis(2-chloroethyl)-, phenyl ester)

• Product Name: Carbamic acid, bis(2-chloroethyl)-, phenyl ester
• CAS No: 13249-63-3
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• MDL: MFCD24266854
• CID: 1230965
• PubChem ID: 13371930
• Update Time: 2025-04-20

Carbamic acid, bis(2-chloroethyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, bis(2-chloroethyl)-, phenyl ester
• N,N-BIS-(2-CHLOROETHYL)-CARBAMIC ACID PHENYL ESTER
• phenyl bis(2-chloroethyl)carbamate
• DB-404309
• PHENYL N,N-BIS(2-CHLOROETHYL)CARBAMATE
• 13249-63-3
• DTXSID901284026
• AKOS020917285
• SCHEMBL3991075
• Phenyl N,N-bis-(2-Chloroethyl)-carbamate
• N,N-BIS-(2-CHLOROETHYL)-CARBAMICACIDPHENYLESTER
• Phenyl bis(2-chloroethyl)carbaMate, 98%

• MDL： MFCD24266854
• Inchi： 1S/C11H13Cl2NO2/c12-6-8-14(9-7-13)11(15)16-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： AREXZBCKOVEHKO-UHFFFAOYSA-N
• SMILES： ClCCN(C(=O)OC1C=CC=CC=1)CCCl

Computed Properties

• Exact Mass: 261.03249
• Monoisotopic Mass: 261.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds